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Compound of Interest

Compound Name: (Triisopropylsilyl)acetylene

Cat. No.: B1226034

For Researchers, Scientists, and Drug Development Professionals

(Triisopropylsilyl)acetylene, commonly abbreviated as TIPS-acetylene, is a vital reagent in
modern organic synthesis. Its bulky triisopropylsilyl protecting group offers enhanced stability
compared to other silylacetylenes, making it an indispensable tool in multi-step syntheses,
particularly in the development of complex pharmaceutical intermediates. This technical guide
provides a comprehensive overview of the primary synthetic routes to TIPS-acetylene, detailed
experimental protocols, and purification methods, designed to be a valuable resource for
laboratory professionals.

Introduction

(Triisopropylsilyl)acetylene serves as a stable and easily handled source of the acetylene
anion equivalent. The sterically demanding triisopropylsilyl group imparts significant stability,
allowing for a wide range of orthogonal reaction conditions to be employed in the presence of
the protected alkyne.[1][2] This property is crucial in the synthesis of complex molecules where
selective deprotection is required. Key applications include its use in Sonogashira couplings, as
a precursor to various functionalized alkynes, and in the construction of polyynes.[2][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of (Triisopropylsilyl)acetylene is
presented in Table 1. This data is essential for safe handling, purification, and characterization

of the compound.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1226034?utm_src=pdf-interest
https://www.benchchem.com/product/b1226034?utm_src=pdf-body
https://www.benchchem.com/product/b1226034?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=v93p0319
https://dspace.mit.edu/bitstream/handle/1721.1/49600/34376674-MIT.pdf
https://dspace.mit.edu/bitstream/handle/1721.1/49600/34376674-MIT.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0416001.htm
https://www.benchchem.com/product/b1226034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 1: Physical and Chemical Properties of (Triisopropylsilyl)acetylene

Property Value Reference(s)
Molecular Formula C11H22Si [4]
Molecular Weight 182.38 g/mol [5][6]
Boiling Point 50-52 °C at 0.6 mmHg [31[7]
Density 0.813 g/mL at 25 °C [41[7]
Refractive Index (n2°/D) 1.4527 [7]
Flash Point 56 °C (closed cup) [31[7]
Appearance F:olérless to slightly yellowish ne
liquid

Solubility Miscible with organic solvents [3]
InChiKey KZGWPHUWNWRTEP- (5]

UHFFFAOYSA-N

CAS Number 89343-06-6 [6]

Synthesis of (Triisopropylsilyl)acetylene

The two primary methods for the synthesis of (Triisopropylsilyl)acetylene involve the reaction
of an acetylide with triisopropylsilyl chloride (TIPSCI). The acetylide can be generated in situ
from acetylene gas using either a strong organolithium base, such as n-butyllithium (n-BulLi), or
a Grignard reagent, such as ethylmagnesium bromide.

Method 1: Synthesis via Lithiation of Acetylene

This method involves the deprotonation of acetylene with n-BuLi to form lithium acetylide,
which is then quenched with triisopropylsilyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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